N-(4-methoxyphenyl)-2-{4-[5-(pyridin-3-yl)-1,2,4-oxadiazol-3-yl]-1H-imidazol-1-yl}acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[4-(5-pyridin-3-yl-1,2,4-oxadiazol-3-yl)imidazol-1-yl]acetamide
• InChI: InChI=1S/C19H16N6O3/c1-27-15-6-4-14(5-7-15)22-17(26)11-25-10-16(21-12-25)18-23-19(28-24-18)13-3-2-8-20-9-13/h2-10,12H,11H2,1H3,(H,22,26)
• InChI Key: YUZHMSANNBWGMN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CN2C=C(N=C2)C3=NOC(=N3)C4=CN=CC=C4
• Molecular Formula: C19H16N6O3
• Molecular Weight: 376.4 g/mol

Description

N-(4-methoxyphenyl)-2-{4-[5-(pyridin-3-yl)-1,2,4-oxadiazol-3-yl]-1H-imidazol-1-yl}acetamide is a useful research compound. Its molecular formula is C19H16N6O3 and its molecular weight is 376.4 g/mol. The purity is usually 95%.
The exact mass of the compound N-(4-methoxyphenyl)-2-{4-[5-(pyridin-3-yl)-1,2,4-oxadiazol-3-yl]-1H-imidazol-1-yl}acetamide is 376.12838839 g/mol and the complexity rating of the compound is 516. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-(4-methoxyphenyl)-2-{4-[5-(pyridin-3-yl)-1,2,4-oxadiazol-3-yl]-1H-imidazol-1-yl}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-methoxyphenyl)-2-{4-[5-(pyridin-3-yl)-1,2,4-oxadiazol-3-yl]-1H-imidazol-1-yl}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-Inflammatory Activity

. Its ability to modulate inflammatory pathways makes it a promising candidate for developing anti-inflammatory drugs.

Antioxidant Properties

Compound 1 (the target molecule) exhibits promising antioxidant activity. . Antioxidants play a crucial role in protecting cells from oxidative stress and preventing various diseases.

Bioactive Molecule Design

The compound’s structure combines elements from chalcones (α, β-unsaturated carbonyl systems) and pyridine derivatives. . The incorporation of pyridine moieties further enhances its pharmacological potential.

Cytotoxicity and Antiproliferative Effects

While specific studies on this compound’s cytotoxicity are not mentioned in the available literature, its structural features suggest potential antiproliferative effects. .

Molecular Mechanistic Investigations

The compound’s synthesis involves chlorination and subsequent reactions to yield derivatives. .

Drug Development Prospects

Given its diverse biological activities, researchers may investigate this compound further for drug development. Its unique hybrid structure and potential interactions with cellular targets make it an exciting area of study.

Mechanism of Action

Mode of Action

Based on its chemical structure, it is likely that the compound interacts with its targets through non-covalent interactions such as hydrogen bonding, pi-stacking, and van der waals forces .

Biochemical Pathways

Without specific target identification, it is challenging to determine the exact biochemical pathways affected by this compound. Compounds with similar structures have been known to affect various biochemical pathways, including signal transduction, protein synthesis, and cell cycle regulation .

Pharmacokinetics

The compound’s metabolism and excretion profiles would need to be studied further for a more comprehensive understanding .

Action Environment

The compound’s action, efficacy, and stability can be influenced by various environmental factors such as pH, temperature, and the presence of other molecules. For instance, the compound’s stability could be affected by extreme pH or high temperatures. Additionally, the presence of other molecules could either enhance or inhibit the compound’s action through synergistic or antagonistic effects .